Cas no 557-99-3 (Acetyl fluoride)

• Product Name: Acetyl fluoride
• CAS No: 557-99-3
• MF: C₂H₃FO
• MW: 62.0430243015289
• MDL: MFCD00000365
• CID: 373500
• PubChem ID: 11204
• Update Time: 2025-04-19

Acetyl fluoride Chemical and Physical Properties

Names and Identifiers

• Acetyl fluoride
• CH3COF
• Fluorid kyseliny octove
• Methylcarbonyl fluoride
• acetic fluoride
• Acetylfluorid
• acyl fluoride
• EINECS 209-188-0
• Essigsaeurefluorid
• fluoromethylketone
• Methylcarbonylfluoride
• CHEBI:191932
• InChI=1/C2H3FO/c1-2(3)4/h1H
• DTXSID3060326
• BRN 1733308
• MFCD00000365
• UNII-SFP6JT54SF
• Fluorid kyseliny octove [Czech]
• ethanoyl fluoride
• NS00033397
• 4-02-00-00393 (Beilstein Handbook Reference)
• SFP6JT54SF
• FT-0621818
• AKOS025310426
• Q481798
• 557-99-3
• JUCMRTZQCZRJDC-UHFFFAOYSA-N

• MDL： MFCD00000365
• Inchi： 1S/C2H3FO/c1-2(3)4/h1H3
• InChI Key： JUCMRTZQCZRJDC-UHFFFAOYSA-N
• SMILES： FC(C)=O

Computed Properties

• Exact Mass: 62.01680
• Monoisotopic Mass: 62.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1,032 g/cm3
• Melting Point: −84 °C(lit.)
• Boiling Point: 20-21 °C(lit.)
• Flash Point: °C
• Refractive Index: 1.286
• PSA: 17.07000
• LogP: 0.50240
• Vapor Pressure: 15.61 psi ( 20 °C)

Acetyl fluoride Security Information

• Hazard Statement： Flammable/Corrosive
• Hazardous Material transportation number：UN 3265 8/PG 1
• WGK Germany：3
• Hazard Category Code： R11:Very flammable. R35:Can cause serious burns. R63: may harm unborn infants. R65: lung organs may be injured if swallowed. R67: steam may cause drowsiness and fainting.
• Safety Instruction： S26; S36/37/39; S45
• RTECS：AP2800000
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Warehouse ventilation and low temperature drying